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Compound of Interest

Compound Name: Boc-Phe-Ala-OMe

Cat. No.: B088747 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive guide to

the proper disposal procedures for Boc-Phe-Ala-OMe (N-[(1,1-Dimethylethoxy)carbonyl]-L-

phenylalanyl-L-alanine methyl ester), prioritizing safety and regulatory compliance.

While a specific Safety Data Sheet (SDS) for Boc-Phe-Ala-OMe is not readily available, an

analysis of its constituent components, Boc-L-phenylalanine and L-alanine methyl ester

hydrochloride, provides strong evidence for its classification as a non-hazardous substance.[1]

[2][3] Both starting materials are not classified as hazardous under GHS and OSHA standards.

[1][2] Consequently, the disposal of Boc-Phe-Ala-OMe should follow standard laboratory

procedures for non-hazardous solid chemical waste.

It is crucial to consider the possibility of halogenated derivatives of this compound, which would

necessitate different disposal protocols. This guide provides procedures for both non-

halogenated and potentially halogenated forms of Boc-Phe-Ala-OMe.
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Parameter Information Source

Compound Name Boc-Phe-Ala-OMe -

Synonyms

N-[(1,1-

Dimethylethoxy)carbonyl]-L-

phenylalanyl-L-alanine methyl

ester

-

CAS Number 15136-29-5 -

Inferred Hazard Classification Non-hazardous solid [1][2][3]

Primary Disposal Route
Non-hazardous solid waste

stream
[1][4]

Personal Protective Equipment

(PPE)

Standard laboratory attire (lab

coat, safety glasses, gloves)
[1][2]

Disposal of Halogenated

Variants

Segregated as halogenated

organic waste
[5][6]

Experimental Protocols: Disposal Procedures
Part 1: Disposal of Non-Halogenated Boc-Phe-Ala-OMe
This procedure is based on the high likelihood that Boc-Phe-Ala-OMe is a non-hazardous

solid.

Step 1: Final Confirmation of Non-Hazardous Nature

Review the synthesis protocol to ensure no hazardous reagents were introduced that would

alter the waste classification of the final product.

Step 2: Personal Protective Equipment (PPE)

Wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves.

Step 3: Waste Collection
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Collect the solid Boc-Phe-Ala-OMe waste in a designated, clearly labeled container for non-

hazardous solid chemical waste.

The container should be made of a compatible material (e.g., a securely sealed plastic bag

or a labeled screw-top container).

Step 4: Final Disposal

Once the container is full, it can typically be disposed of in the regular laboratory solid waste

stream that is designated for landfill.[1][7] Always adhere to your institution's specific

guidelines for non-hazardous waste disposal. Some institutions may require it to be placed

directly into a dumpster rather than laboratory trash cans.[1]

Part 2: Disposal of Potentially Halogenated Boc-Phe-Ala-
OMe
If your synthesis involved halogenated reagents or if you have reason to believe your Boc-
Phe-Ala-OMe is halogenated (e.g., contains fluorine, chlorine, bromine, or iodine), it must be

treated as halogenated organic waste.

Step 1: Identification and Segregation

Positively identify the waste as halogenated.

This waste must be segregated from non-halogenated chemical waste streams.[5][6]

Step 2: Personal Protective Equipment (PPE)

Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Step 3: Waste Collection

Collect the solid halogenated Boc-Phe-Ala-OMe in a designated and clearly labeled

container for "Halogenated Organic Solid Waste."[5][6]

The container must be robust, sealable, and compatible with the waste.
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Step 4: Final Disposal

Halogenated waste must be disposed of through your institution's hazardous waste

management program.[5][6] This typically involves incineration at a specialized facility. Do

not dispose of halogenated waste in the regular trash or down the drain.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
Phe-Ala-OMe.

Boc-Phe-Ala-OMe Disposal Decision Workflow
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Caption: Disposal workflow for Boc-Phe-Ala-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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